Cas no 156451-08-0 ((S)-4-Benzyl-3-propionyl-2-oxazolidinone-d3)

• Product Name: (S)-4-Benzyl-3-propionyl-2-oxazolidinone-d3
• CAS No: 156451-08-0
• Molecular Formula: C₁₃H₁₂D₃NO₃
• Molecular Weight: 236.28200
• CID: 904284
• PubChem ID: 71313920

(S)-4-Benzyl-3-propionyl-2-oxazolidinone-d3 Properties

Names and Identifiers

• (S)-4-Benzyl-3-propionyl-2-oxazolidinone-d3
• (S)-4-BENZYL-3-PROPIONYL-2-OXAZOLIDINONE-D3,COLOURLESS SOLID
• (4S)-4-benzyl-3-(3,3,3-trideuteriopropanoyl)-1,3-oxazolidin-2-one
• (S)-N-Propi
• (+)-4-Benzyl-3-propionyl-2-oxazolidinone-d3
• (4S)-4-Benzyl-3-propanoyloxazolidin-2-one-d3
• (4S)-4-Benzyl-3-propionyl-1,3-oxazolidin-2-one-d3
• (4S)-3-(1-Oxopropyl)-4-(phenylMethyl)-2-oxazolidinone-d3
• 156451-08-0
• CID 71313920
• DTXSID10747136
• (4S)-4-Benzyl-3-(3,3,3-~2~H_3_)propanoyl-1,3-oxazolidin-2-one

• InChIKey： WHOBYFHKONUTMW-DCLJDFQTSA-N
• Inchi： InChI=1S/C13H15NO3/c1-2-12(15)14-11(9-17-13(14)16)8-10-6-4-3-5-7-10/h3-7,11H,2,8-9H2,1H3/t11-/m0/s1/i1D3
• SMILES： CCC(=O)N1C(COC1=O)CC2=CC=CC=C2

Computed Properties

• Exact Mass: 236.12400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 236.12402358g/mol
• Heavy Atom Count: 17
• Complexity: 297
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• LogP: 1.92440
• PSA: 46.61000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones